(E)-Methyl 3-(3,4-dihydro-2H-pyrano[2,3-b]pyridin-6-yl)acrylate
Overview
Description
(E)-Methyl 3-(3,4-dihydro-2H-pyrano[2,3-b]pyridin-6-yl)acrylate, also known as Methyl 3-PPA, is a small molecule that has been studied for its potential applications in various scientific research fields. It is a synthetic compound that can be used in a variety of lab experiments to study its biochemical and physiological effects.
Scientific Research Applications
Synthesis and Reactivity
- The synthesis of functionalized 4H-Pyrano(3,2-c)pyridines from 4-Hydroxy-6-methyl-2-pyridone showcases the chemical versatility of pyrano[2,3-b]pyridin derivatives, highlighting potential applications in developing novel organic compounds with unique properties (Mekheimer, Mohamed, & Sadek, 1997).
- Research on copper(II) complexes of 4-hydroxy-6-methyl-3-[dimethylaminoacryloyl]-2H-pyran-2-one demonstrates the impact of metal complexation on the structure and reactivity of pyranone derivatives, suggesting potential for catalysis and material science applications (Carugo, Castellani, & Rizzi, 1990).
Novel Compound Synthesis
- The development of a new approach to imidazo[1,2-a]pyridine derivatives and their application in synthesizing novel 2H-pyrano[2',3':4,5]imidazo[1,2-a]pyridine-2-one derivatives expands the toolkit for synthesizing heterocyclic compounds, which are crucial in drug development and organic chemistry (Abe, Okumura, Suga, & Kakehi, 2010).
Chemical Transformations and Applications
- Studies on the transformations of the pyrido[1,2-a]pyrazine ring system into imidazo[1,2-a]pyridines and other derivatives reveal methods for generating complex molecular architectures, critical for developing new pharmaceuticals and organic materials (Kolar, Tišler, & Pizzioli, 1996).
- The regiochemistry in the synthesis of Pyrano[3,4-c]pyridines study offers insights into optimizing reaction conditions to improve yield and selectivity, essential for industrial-scale synthesis of complex organic molecules (Sirakanyan et al., 2021).
properties
IUPAC Name |
methyl (E)-3-(3,4-dihydro-2H-pyrano[2,3-b]pyridin-6-yl)prop-2-enoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3/c1-15-11(14)5-4-9-7-10-3-2-6-16-12(10)13-8-9/h4-5,7-8H,2-3,6H2,1H3/b5-4+ | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPKGMTGRIYMHNJ-SNAWJCMRSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C=CC1=CC2=C(N=C1)OCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC(=O)/C=C/C1=CC2=C(N=C1)OCCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
219.24 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-Methyl 3-(3,4-dihydro-2H-pyrano[2,3-b]pyridin-6-yl)acrylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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